Cas no 21943-50-0 (2-bromocyclopentan-1-one)

2-Bromocyclopentan-1-one (CAS 10200-92-7) is a brominated cyclic ketone widely utilized as a versatile intermediate in organic synthesis. Its reactive α-bromo ketone moiety enables efficient participation in nucleophilic substitution, cyclization, and coupling reactions, making it valuable for constructing complex cyclic frameworks. The compound is particularly useful in pharmaceutical and agrochemical research for synthesizing bioactive molecules. Its well-defined reactivity and stability under controlled conditions ensure consistent performance in multi-step syntheses. Available in high purity, 2-bromocyclopentan-1-one is handled under standard laboratory precautions due to its potential lachrymatory effects. The product is typically supplied as a clear to pale yellow liquid, stored under inert conditions to maintain integrity.
2-bromocyclopentan-1-one structure
2-bromocyclopentan-1-one structure
Product Name:2-bromocyclopentan-1-one
CAS No:21943-50-0
MF:C5H7BrO
MW:163.012480974197
MDL:MFCD11109944
CID:290772
PubChem ID:9855563
Update Time:2025-11-07

2-bromocyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 2-bromo-
    • 2-Bromo cyclopentanone
    • 2-bromocyclopentan-1-one
    • 2-bromanylcyclopentan-1-one
    • 2-bromo-1-cyclopentanone
    • Cyclopentanone,2-bromo
    • 2-Bromocyclopentanone, 4% in hexane (wt/vol)
    • FT-0648065
    • A815771
    • SCHEMBL2342739
    • CS-0197843
    • MFCD11109944
    • 2-bromo-cyclopentanone
    • KZBPPOPPFUDSOP-UHFFFAOYSA-N
    • WAA94350
    • AM20090204
    • 21943-50-0
    • AS-30914
    • SB13877
    • AC-22966
    • 2-BROMOCYCLOPENTANONE
    • SY282829
    • EN300-157178
    • ( inverted exclamation markA)-3-Benzyloxy-12-propanediol
    • DTXSID20431812
    • a-bromocyclopentanone
    • AKOS011021289
    • 1056477-06-5
    • DB-338240
    • MDL: MFCD11109944
    • Inchi: 1S/C5H7BrO/c6-4-2-1-3-5(4)7/h4H,1-3H2
    • InChI Key: KZBPPOPPFUDSOP-UHFFFAOYSA-N
    • SMILES: BrC1C(CCC1)=O

Computed Properties

  • Exact Mass: 161.96800
  • Monoisotopic Mass: 161.96803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 90.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 1.50290

2-bromocyclopentan-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-bromocyclopentan-1-one Pricemore >>

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2-bromocyclopentan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21943-50-0)2-bromocyclopentan-1-one
Order Number:A815771
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):234.0/383.0/769.0
Email:sales@amadischem.com

2-bromocyclopentan-1-one Related Literature

Additional information on 2-bromocyclopentan-1-one

Market Research and Analysis Report on 2-Bromocyclopentan-1-One (CAS No. 21943-50-0)

2-Bromocyclopentan-1-one, with the CAS number 21943-50-0, is a significant compound in the field of organic chemistry and has garnered attention due to its potential applications in drug discovery and chemical synthesis. This report aims to provide an in-depth analysis of the current market landscape, research advancements, and future prospects of this compound.

The compound 2-bromocyclopentan-1-one is a brominated cyclic ketone, which makes it a valuable intermediate in organic synthesis. Its structure facilitates various chemical transformations, making it a versatile building block for the synthesis of complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of medicinal chemistry.

Market demand for 2-bromocyclopentan-1-one is driven by its applications in academic research, pharmaceutical development, and industrial synthesis. The global market for such specialty chemicals is growing steadily, fueled by increasing investments in drug discovery and the need for novel chemical entities.

Research on 2-bromocyclopentan-1-one has focused on its synthetic utility, biological activity, and scalability. Recent publications have demonstrated its use as a key intermediate in the synthesis of macrocyclic compounds and bioactive agents. Additionally, studies on its reactivity under various reaction conditions have provided insights into optimizing synthetic pathways.

The supply chain for 2-bromocyclopentan-1-one involves several global suppliers catering to both academic and industrial needs. Key players in the market are focusing on improving production efficiency and ensuring high-quality standards to meet the increasing demand from diverse sectors.

In conclusion, 2-bromocyclopentan-1-one (CAS No. 21943-50-0) holds significant promise as a versatile chemical entity with broad applications across multiple domains. As research continues to uncover new potentials for this compound, its market presence is expected to grow further, driven by innovation and increasing demand from both academic and industrial sectors.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:21943-50-0)2-bromocyclopentan-1-one
A815771
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):234.0/383.0/769.0
Email